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Compound of Interest

Compound Name: (R)-3-Phenoxy-mandelonitrile

CAS No.: 71962-66-8

Cat. No.: B104349

Get Quote

Abstract
(R)-3-Phenoxy-mandelonitrile, a chiral cyanohydrin, is a pivotal intermediate in the synthesis

of a significant class of synthetic pyrethroid insecticides. Its stereochemistry is crucial for the

biological activity of the final products, such as deltamethrin and esfenvalerate. This guide

provides a comprehensive technical overview of (R)-3-Phenoxy-mandelonitrile, including its

chemical identity, physicochemical properties, detailed spectroscopic analysis, and a validated

protocol for its enantioselective synthesis. This document is intended for researchers, chemists,

and professionals in the fields of drug discovery, agrochemical development, and fine chemical

synthesis, offering expert insights into the handling, characterization, and application of this

important chiral building block.

Chemical Identity and Structure
(R)-3-Phenoxy-mandelonitrile is an organic compound characterized by a nitrile and a

hydroxyl group attached to the same benzylic carbon, which is the chiral center. The phenyl

ring is substituted at the meta position with a phenoxy group.

IUPAC Name: (R)-2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile[1][2]
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CAS Number: 71962-66-8[1][2][3]

Molecular Formula: C₁₄H₁₁NO₂

Molecular Weight: 225.24 g/mol [4][5]

Table 1: Compound Identification

Identifier Value

IUPAC Name (R)-2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile

CAS Number 71962-66-8

Molecular Formula C₁₄H₁₁NO₂

Molecular Weight 225.24 g/mol

Canonical SMILES N#CC1=CC=CC(OC2=CC=CC=C2)=C1

InChI Key GXUQMKBQDGPMKZ-CQSZACIVSA-N

Physicochemical Properties
The physicochemical properties of (R)-3-Phenoxy-mandelonitrile are crucial for its handling,

storage, and application in synthesis. While specific data for the pure (R)-enantiomer is not

extensively reported, the data for the racemic mixture provides a reliable approximation.

Table 2: Physicochemical Data
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Property Value Source

Physical State Clear orange solution/liquid [6]

Melting Point 79 °C (for the racemic mixture) [6]

Boiling Point
399.8 °C at 760 mmHg (for the

racemic mixture)
[6]

Density
1.22 g/cm³ (for the racemic

mixture)

Solubility Soluble in Chloroform, DMSO [6]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C
[6]

Spectroscopic Characterization
Spectroscopic analysis is essential for the verification of the structure and purity of (R)-3-
Phenoxy-mandelonitrile. The following data, while partially inferred from the racemic mixture

and related structures due to the scarcity of specific data for the pure (R)-enantiomer, provides

a strong basis for characterization.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of (R)-3-Phenoxy-mandelonitrile in CDCl₃ is expected to show

characteristic signals for the aromatic protons, the methine proton at the chiral center, and the

hydroxyl proton.

Table 3: Predicted ¹H NMR Chemical Shifts (CDCl₃)

Chemical Shift (δ, ppm) Multiplicity Assignment

~ 7.40 - 7.00 m Aromatic protons (Ar-H)

~ 5.50 s Methine proton (-CH(OH)CN)

Variable br s Hydroxyl proton (-OH)
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Interpretation: The complex multiplet in the aromatic region arises from the overlapping signals

of the two phenyl rings. The singlet for the methine proton is a key identifier, and its integration

should correspond to one proton. The chemical shift of the hydroxyl proton is variable and

depends on concentration and solvent purity.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides detailed information about the carbon framework of the

molecule.

Table 4: Predicted ¹³C NMR Chemical Shifts (CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ 158 - 156 Quaternary aromatic carbons (C-O)

~ 138 - 135 Quaternary aromatic carbon (C-CH)

~ 130 - 118 Aromatic methine carbons (Ar-CH)

~ 119 Nitrile carbon (-C≡N)

~ 64 Methine carbon (-CH(OH)CN)

Interpretation: The spectrum will show several signals in the aromatic region corresponding to

the different carbon environments of the two phenyl rings. The nitrile carbon signal is typically

found around 119 ppm, and the chiral methine carbon, bearing the hydroxyl group, appears in

the 60-70 ppm range.

Infrared (IR) Spectroscopy
The IR spectrum reveals the presence of key functional groups within the molecule.

Table 5: Characteristic IR Absorption Bands
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Wavenumber (cm⁻¹) Functional Group

3400 (broad) O-H stretch (hydroxyl)

3100 - 3000 C-H stretch (aromatic)

2250 (weak to medium) C≡N stretch (nitrile)

1600 - 1450 C=C stretch (aromatic)

1250 - 1200 C-O stretch (aryl ether)

1100 - 1000 C-O stretch (alcohol)

Interpretation: A broad absorption band around 3400 cm⁻¹ is characteristic of the hydroxyl

group's O-H stretch. The presence of the nitrile group is confirmed by a weak to medium

intensity peak around 2250 cm⁻¹. Strong absorptions in the 1600-1450 cm⁻¹ region correspond

to the aromatic C=C stretching vibrations.

Mass Spectrometry (MS)
Mass spectrometry provides information on the molecular weight and fragmentation pattern of

the molecule.

Molecular Ion (M⁺): m/z = 225

Major Fragments:

m/z = 198 ([M-HCN]⁺): Loss of hydrogen cyanide is a characteristic fragmentation

pathway for cyanohydrins.

m/z = 169: Further fragmentation of the [M-HCN]⁺ ion.

m/z = 77 ([C₆H₅]⁺): Phenyl cation.

Interpretation: The mass spectrum should show a molecular ion peak at m/z 225. A significant

peak at m/z 198, corresponding to the loss of HCN, is a strong indicator of a cyanohydrin

structure.
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Enantioselective Synthesis
The synthesis of enantiomerically pure (R)-3-Phenoxy-mandelonitrile is most effectively

achieved through biocatalysis, utilizing an (R)-selective hydroxynitrile lyase (HNL). This

enzymatic approach offers high enantioselectivity under mild reaction conditions, avoiding the

formation of a racemic mixture that is typical of traditional chemical synthesis.

Synthesis Workflow Diagram
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Caption: Workflow for the enzymatic synthesis of (R)-3-Phenoxy-mandelonitrile.
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Detailed Experimental Protocol
This protocol describes the enantioselective synthesis of (R)-3-Phenoxy-mandelonitrile from

3-phenoxybenzaldehyde using an immobilized (R)-hydroxynitrile lyase.

Materials:

3-Phenoxybenzaldehyde

Immobilized (R)-Hydroxynitrile Lyase (e.g., from Prunus amygdalus)

Potassium Cyanide (KCN)

Citric Acid

Methyl tert-butyl ether (MTBE)

Anhydrous Sodium Sulfate (Na₂SO₄)

Deionized Water

Procedure:

Buffer Preparation: Prepare a 0.1 M citrate buffer and adjust the pH to 4.5 with citric acid or

sodium citrate.

Reaction Setup: In a jacketed glass reactor equipped with an overhead stirrer, combine 100

mL of the citrate buffer and 100 mL of MTBE.

Enzyme Addition: Add 2 g of immobilized (R)-hydroxynitrile lyase to the biphasic system.

Substrate Addition: Dissolve 5 g (25.2 mmol) of 3-phenoxybenzaldehyde in the MTBE layer

and commence vigorous stirring to ensure good mixing between the two phases.

Cyanide Addition: In a separate flask, dissolve 2.46 g (37.8 mmol) of KCN in 20 mL of the

citrate buffer. Add this solution dropwise to the reaction mixture over a period of 1 hour.

Reaction Monitoring: Monitor the progress of the reaction by periodically taking small

aliquots from the organic layer and analyzing them by chiral HPLC to determine the
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conversion of the aldehyde and the enantiomeric excess of the product.

Work-up: Once the reaction has reached the desired conversion (typically >95%), stop the

stirring and allow the phases to separate. The immobilized enzyme will settle at the interface

or in the aqueous phase.

Extraction: Separate the organic layer. Extract the aqueous layer with 2 x 50 mL portions of

MTBE to recover any remaining product.

Drying and Concentration: Combine all organic layers and dry over anhydrous Na₂SO₄. Filter

off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude (R)-3-Phenoxy-mandelonitrile.

Purification (Optional): If necessary, the product can be further purified by flash column

chromatography on silica gel.

Applications in Drug and Agrochemical
Development
(R)-3-Phenoxy-mandelonitrile is a crucial chiral intermediate, primarily in the synthesis of

synthetic pyrethroid insecticides. The specific (R)-configuration at the cyanohydrin center is

essential for the high insecticidal activity of the final products.

Synthesis of Pyrethroids
(R)-3-Phenoxy-mandelonitrile serves as the alcohol component in the esterification reaction

with a suitable carboxylic acid, such as a derivative of chrysanthemic acid, to form the

pyrethroid ester. Notable examples include:

Deltamethrin: A potent broad-spectrum insecticide.

Esfenvalerate: An enantiomerically pure form of fenvalerate with enhanced activity.

The presence of the 3-phenoxybenzyl moiety and the cyano group in the alcohol part of the

ester contributes significantly to the efficacy and stability of these insecticides.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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